PWT143
Description
PWT143, also known as ME-401, is an orally bioavailable inhibitor of the delta isoform of phosphatidylinositide 3-kinase (PI3K), with potential antineoplastic activity. Upon oral administration, PI3K-delta inhibitor PWT143 selectively inhibits the delta isoform of PI3K and prevents the activation of the PI3K/AKT signaling pathway. This both decreases proliferation and induces cell death in PI3K-delta-overexpressing tumor cells. PI3K-delta plays a key role in the proliferation and survival of hematologic cancer cells. The targeted inhibition of PI3K-delta is designed to preserve PI3K signaling in normal, non-neoplastic cells. PI3K, an enzyme often overexpressed in cancer cells, plays a crucial role in tumor cell regulation and survival.
Scientific Research Applications
Preclinical Characterization of PWT143
- Potent Inhibition in Hematologic Malignancies :
- PWT143 is identified as a novel and highly selective inhibitor of Phosphatidylinositol 3-kinase Delta (PI3K delta), showing significant promise in the treatment of various hematological malignancies.
- It demonstrates low nanomolar potency in cellular phosphorylation assays and exhibits significant selectivity against other isoforms and kinases, including mTOR.
- PWT143 has shown effective activity in survival and proliferation assays across a range of human hematological malignancy cell lines, outperforming other inhibitors in many cases (O’Farrell et al., 2012).
Other Research Applications
Applications in Water Treatment :
- Studies involving Physical Water Treatment (PWT) technologies, though not directly related to PWT143, provide insights into the broader scope of physical water treatments. For instance, research on the reduction of water surface tension and bio-fouling control in heat exchangers using PWT technologies (Amiri & Dadkhah, 2006), (Kim, Cho & Cho, 2011).
Investigations in Construction Materials :
- An investigation into the production of construction brick with processed waste tea (PWT) showcases the versatility of physical water treatment applications in environmental and materials science (Demir, 2006).
Environmental Impact Studies :
- Research on photocatalytic water treatment (PWT) highlights the challenges and potential developments in the field of environmental science, particularly in water treatment technologies (Cates, 2017).
properties
Product Name |
PWT143 |
|---|---|
Molecular Formula |
C20H4Cl4I4O5 |
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
PWT143; PWT-143; PWT 143; ME-401; ME401; ME 401.; Unknown |
Origin of Product |
United States |
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